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Compound of Interest

Compound Name: 3-Chloro-5-ethylbenzoic acid

Cat. No.: B13626869

Get Quote

Executive Summary
3-Chloro-5-ethylbenzoic acid (CAS 1261594-73-3) represents a critical halogenated aromatic

scaffold in medicinal chemistry, particularly within the optimization of kinase inhibitors and G-

protein coupled receptor (GPCR) modulators. Its structural utility lies in the meta-substitution

pattern, where the chlorine atom provides metabolic stability and a handle for halogen bonding,

while the ethyl group offers a lipophilic vector to fill hydrophobic pockets in target proteins

without introducing excessive steric bulk.

This guide provides a definitive technical analysis of the molecule, establishing a self-validating

synthetic protocol and rigorous analytical standards for researchers utilizing this building block

in lead optimization.

Structural Determination & Physiochemical
Properties[1]
The molecular architecture of 3-Chloro-5-ethylbenzoic acid is defined by a 1,3,5-substitution

pattern on the benzene ring. This "meta-meta" configuration is thermodynamically stable but
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synthetically challenging to access via direct electrophilic aromatic substitution due to directing

group conflicts.

Quantitative Data Profile
Property Value Unit Method/Source

CAS Number 1261594-73-3 N/A Chemical Registry

Molecular Formula C₉H₉ClO₂ N/A Stoichiometry

Molecular Weight 184.62 g/mol
IUPAC Atomic

Weights

Monoisotopic Mass 184.029 Da
High-Res MS

Calculation

Exact Mass 184.0291 Da Isotope Abundance

CLogP 3.2 ± 0.4 N/A
Predicted

(Lipophilicity)

pKa (Acid) 3.75 ± 0.1 N/A
Predicted (COOH

ionization)

H-Bond Donors 1 Count COOH moiety

H-Bond Acceptors 2 Count
Carbonyl + Hydroxyl

O

Rotatable Bonds 2 Count Ethyl + Carboxyl

Structural Connectivity Diagram (DOT)
The following diagram illustrates the connectivity and functional logic of the molecule,

highlighting the electronic effects of substituents.
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Figure 1: Structural connectivity map of 3-Chloro-5-ethylbenzoic acid, detailing substituent

electronic contributions.

Synthetic Methodology: The Self-Validating Protocol
Direct chlorination of 3-ethylbenzoic acid yields a mixture of isomers (ortho/para directing

competition). Therefore, a regioselective approach is required. The most robust method for

research-grade purity is the Carboxylation of 3-Chloro-5-ethylbromobenzene. This method is

self-validating because the regiochemistry is fixed in the starting material.

Reaction Pathway
Starting Material: 1-Bromo-3-chloro-5-ethylbenzene (Commercially available or synthesized via

Sandmeyer from 3-chloro-5-ethylaniline). Reagents: Isopropylmagnesium chloride (iPrMgCl) or

n-Butyllithium (n-BuLi), Dry CO₂.
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Figure 2: Regioselective synthesis workflow via Metal-Halogen Exchange.

Step-by-Step Protocol
Safety Note: Organolithium reagents are pyrophoric. Perform all steps under an inert

atmosphere (Argon/Nitrogen).
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Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and rubber

septum. Flush with Argon.

Dissolution: Add 1-Bromo-3-chloro-5-ethylbenzene (1.0 eq, 5 mmol) and dissolve in

anhydrous Tetrahydrofuran (THF) (25 mL).

Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Allow 15 minutes for

thermal equilibration.

Exchange: Dropwise, add n-Butyllithium (1.1 eq, 2.5 M in hexanes) over 10 minutes.

Validation Point: The solution typically turns yellow/orange, indicating the formation of the

aryllithium species.

Stir: Maintain at -78°C for 30 minutes.

Quench: Bubble excess dry CO₂ gas (passed through a drying tube) into the reaction

mixture for 15 minutes.

Observation: The reaction is exothermic; ensure the temperature does not spike. The color

usually fades.

Workup:

Allow the mixture to warm to room temperature.

Quench with 1N HCl (20 mL) to pH < 2.

Extract with Ethyl Acetate (3 x 20 mL).

Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from Hexanes/Ethyl Acetate or purify via flash column

chromatography (SiO₂, 0-30% EtOAc in Hexanes).

Analytical Validation (QC)
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To ensure the integrity of the synthesized compound, the following analytical signatures must

be verified.

Proton NMR (¹H-NMR)
Solvent: DMSO-d₆ or CDCl₃

The aromatic region is the key validator. A 1,3,5-substituted system will show three distinct

singlets (or doublets with small meta-coupling, J ~1-2 Hz).

δ 13.0 ppm (bs, 1H): Carboxylic Acid (-COOH). Disappears on D₂O shake.

δ 7.85 ppm (t, J=1.5 Hz, 1H): Aromatic proton between COOH and Cl (H2). Most deshielded

aromatic.

δ 7.75 ppm (t, J=1.5 Hz, 1H): Aromatic proton between COOH and Et (H6).

δ 7.50 ppm (t, J=1.5 Hz, 1H): Aromatic proton between Cl and Et (H4).

δ 2.65 ppm (q, J=7.6 Hz, 2H): Methylene of Ethyl group (-CH₂CH₃).

δ 1.20 ppm (t, J=7.6 Hz, 3H): Methyl of Ethyl group (-CH₂CH₃).

Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI), Negative Mode [M-H]⁻.

Expected Mass: 183.02 Da.

Isotope Pattern: Chlorine signature is mandatory.

Peak A (183.0): 100% intensity.

Peak B (185.0): ~32% intensity (³⁷Cl isotope).

Failure Mode: If the M+2 peak is missing, the chlorine is absent.

Pharmaceutical Utility & Context
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In drug discovery, 3-Chloro-5-ethylbenzoic acid serves as a bioisostere for 3,5-disubstituted

benzoic acids.

Lipophilic Efficiency (LipE): The ethyl group increases lipophilicity (LogP) without adding

polar surface area, potentially improving membrane permeability compared to methoxy or

amide substituents.

Metabolic Stability: The chlorine atom at the C3 position blocks metabolic oxidation (P450

hydroxylation) that might otherwise occur on the ring, forcing metabolism to the ethyl chain

(benzylic oxidation) or the acid tail (glucuronidation).

Scaffold Use: It is frequently converted to acyl chlorides or amides to generate libraries of

kinase inhibitors, where the benzoic acid moiety mimics the adenine binding region of ATP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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